Cas no 1342311-48-1 ([2,2':5',2''-Terthiophene]-5-carboxaldehyde, 5''-bromo-3,3''-dioctyl-)

• Product Name: [2,2':5',2''-Terthiophene]-5-carboxaldehyde, 5''-bromo-3,3''-dioctyl-
• CAS No: 1342311-48-1
• MF: C₂₉H₃₉BrOS₃
• MW: 579.71836400032
• CID: 4456965
• PubChem ID: 101542811
• Update Time: 2024-11-02

[2,2':5',2''-Terthiophene]-5-carboxaldehyde, 5''-bromo-3,3''-dioctyl- Chemical and Physical Properties

Names and Identifiers

• [2,2':5',2''-Terthiophene]-5-carboxaldehyde, 5''-bromo-3,3''-dioctyl-
• 5',2''-terthiophene]-5-carbaldehyde
• SCHEMBL16731421
• 5''-Bromo-3,3''-dioctyl-[2,2':5',2''-terthiophene]-5-carbaldehyde
• 5''-Bromo-3,3''-dioctyl-[2,2':5',2''-terthiophene]-5-carbaldehyde, 98%
• (5''-bromo-3,3''-dioctyl-[2,2':5',2''-terthiophene]-5-carbaldehyde
• 1342311-48-1
• ZYUNJHSTRZQJIJ-UHFFFAOYSA-N

• Inchi： 1S/C29H39BrOS3/c1-3-5-7-9-11-13-15-22-19-24(21-31)32-28(22)25-17-18-26(33-25)29-23(20-27(30)34-29)16-14-12-10-8-6-4-2/h17-21H,3-16H2,1-2H3
• InChI Key： ZYUNJHSTRZQJIJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2=CC=C(C3=C(C=C(C=O)S3)CCCCCCCC)S2)S1)CCCCCCCC

Computed Properties

• Exact Mass: 578.13464g/mol
• Monoisotopic Mass: 578.13464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 17
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.207±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.5E-9 g/L) (25 ºC),